Cas no 1206523-81-0 (6-fluoro-3(2h)-pyridazinethione)

6-Fluoro-3(2H)-pyridazinethione is a heterocyclic compound featuring a pyridazine core substituted with a fluorine atom at the 6-position and a thione group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution enhances electronegativity and metabolic stability, while the thione group offers versatile functionalization potential for further derivatization. Its well-defined molecular framework is advantageous for designing bioactive molecules, particularly in developing enzyme inhibitors or receptor modulators. The compound's high purity and stability under standard conditions ensure reliable performance in research and industrial applications. Suitable for controlled reactions, it is often utilized in medicinal chemistry for scaffold diversification.
6-fluoro-3(2h)-pyridazinethione structure
1206523-81-0 structure
Product Name:6-fluoro-3(2h)-pyridazinethione
CAS No:1206523-81-0
MF:C4H3FN2S
MW:130.143422365189
MDL:MFCD23382358
CID:1213820
PubChem ID:75406363
Update Time:2025-06-08

6-fluoro-3(2h)-pyridazinethione Chemical and Physical Properties

Names and Identifiers

    • 6-fluoro-3(2h)-pyridazinethione
    • 6-Fluoropyridazine-3(2H)-thione
    • 6-Fluoro-2H-pyridazine-3-thione
    • 1206523-81-0
    • AKOS017344315
    • 6-fluoro-2,3-dihydropyridazine-3-thione
    • DTXSID701304838
    • MFCD23382358
    • 3-fluoro-1H-pyridazine-6-thione
    • MDL： MFCD23382358
    • Inchi： 1S/C4H3FN2S/c5-3-1-2-4(8)7-6-3/h1-2H,(H,7,8)
    • InChI Key： VBKCIWUOTRDWHB-UHFFFAOYSA-N
    • SMILES： S=C1C=CC(=NN1)F

Computed Properties

  • Exact Mass: 130.00009744g/mol
  • Monoisotopic Mass: 130.00009744g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 56.5Ų

6-fluoro-3(2h)-pyridazinethione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
202432-1g
6-Fluoro-2H-pyridazine-3-thione, 97%
 1206523-81-0 97%
1g
 $1792.00 2023-09-07

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